Cas no 2248292-89-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-{[(tert-butoxy)carbonyl](methyl)amino}butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-{[(tert-butoxy)carbonyl](methyl)amino}butanoate
• CAS No: 2248292-89-7
• MF: C₁₈H₂₂N₂O₆
• MW: 362.377085208893
• CID: 6449751
• PubChem ID: 165867008
• Update Time: 2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-{[(tert-butoxy)carbonyl](methyl)amino}butanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-{[(tert-butoxy)carbonyl](methyl)amino}butanoate
• EN300-6519398
• 2248292-89-7

• Inchi： 1S/C18H22N2O6/c1-18(2,3)25-17(24)19(4)11-7-10-14(21)26-20-15(22)12-8-5-6-9-13(12)16(20)23/h5-6,8-9H,7,10-11H2,1-4H3
• InChI Key： OYVCFTKMNSALNY-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 362.14778643g/mol
• Monoisotopic Mass: 362.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-{[(tert-butoxy)carbonyl](methyl)amino}butanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-{[(tert-butoxy)carbonyl](methyl)amino}butanoate (CAS No. 2248292-89-7) in Modern Chemical and Biomedical Research

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-{[(tert-butoxy)carbonyl](methyl)amino}butanoate, identified by the CAS number 2248292-89-7, represents a significant advancement in the realm of chemical and biomedical research. This intricate molecular structure has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The compound’s unique framework, featuring a 1,3-dioxo core and an isoindol scaffold, combined with functional groups such as the (tert-butoxy)carbonyl and (methyl)amino moieties, positions it as a versatile intermediate in the synthesis of biologically active molecules.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating isoindole derivatives. The isoindole moiety, characterized by its fused benzene and pyrrole rings, is known for its presence in numerous pharmacologically relevant molecules. In particular, derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol have shown promise in modulating various biological pathways. The presence of the (tert-butoxy)carbonyl group enhances the stability of the compound during synthetic processes, making it a valuable precursor in multi-step organic transformations. Additionally, the (methyl)amino substituent introduces basicity and reactivity that can be exploited for further functionalization.

The synthesis of this compound involves a series of well-established chemical methodologies, including condensation reactions and protection-deprotection strategies. The 1,3-dioxo functionality serves as a key structural determinant, influencing both the electronic properties and potential interactions with biological targets. Researchers have leveraged this compound as a building block in the development of novel heterocyclic frameworks, which are integral to designing small-molecule inhibitors for therapeutic applications.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research efforts are focused on identifying new scaffolds that can interact with disease-causing proteins or enzymes with high specificity. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-{[(tert-butoxy)carbonyl](methyl)amino}butanoate make it an attractive candidate for further exploration in this context. For instance, modifications to the (methyl)amino group could alter its binding affinity to target proteins, thereby fine-tuning its pharmacological profile.

In addition to its medicinal chemistry applications, this compound has shown promise in materials science. The rigid heterocyclic core and functionalized side chains can contribute to the development of novel polymers or organic electronic materials. The stability imparted by the (tert-butoxy)carbonyl group ensures that these materials exhibit enhanced durability under various conditions. Such properties are particularly valuable in applications where long-term performance is critical.

The investigation into the biological activity of this compound has been complemented by computational studies. Molecular modeling techniques have been employed to predict how different parts of the molecule might interact with biological targets at the atomic level. These simulations have provided insights into the compound’s binding mode and have guided synthetic modifications aimed at improving its efficacy. For instance, virtual screening has identified key residues on target proteins that could be optimized through structural adjustments.

Recent advancements in synthetic methodologies have also enabled more efficient access to derivatives of this compound. Catalytic processes and flow chemistry techniques have been particularly useful in streamlining multi-step syntheses while maintaining high yields and purity. This progress is crucial for enabling large-scale production and further exploration of its applications.

The potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-{[(tert-butoxy)carbonyl](methyl)amino}butanoate are still being uncovered through ongoing research. Initial studies suggest that it may exhibit properties relevant to neurodegenerative diseases, inflammation, and cancer biology. The ability to modify specific functional groups allows researchers to tailor its activity toward particular disease pathways without compromising overall structural integrity.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-{[(tert-butoxy)carbonyl](methyl)amino}butanoate (CAS No. 2248292-89-7) represents a significant contribution to modern chemical and biomedical research. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and material science applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in addressing complex scientific challenges.